Cas no 2138364-35-7 (1-(azetidin-3-yl)-N-(morpholin-3-yl)methyl-1H-pyrazol-5-amine)

• Product Name: 1-(azetidin-3-yl)-N-(morpholin-3-yl)methyl-1H-pyrazol-5-amine
• CAS No: 2138364-35-7
• MF: C₁₁H₁₉N₅O
• MW: 237.301461458206
• CID: 6206519
• PubChem ID: 165955590
• Update Time: 2025-09-28

1-(azetidin-3-yl)-N-(morpholin-3-yl)methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(azetidin-3-yl)-N-(morpholin-3-yl)methyl-1H-pyrazol-5-amine
• 1-(azetidin-3-yl)-N-[(morpholin-3-yl)methyl]-1H-pyrazol-5-amine
• EN300-1130889
• 2138364-35-7

• Inchi： 1S/C11H19N5O/c1-2-15-16(10-6-12-7-10)11(1)14-5-9-8-17-4-3-13-9/h1-2,9-10,12-14H,3-8H2
• InChI Key： JDKOORJRQZTATR-UHFFFAOYSA-N
• SMILES： O1CCNC(C1)CNC1=CC=NN1C1CNC1

Computed Properties

• Exact Mass: 237.15896025g/mol
• Monoisotopic Mass: 237.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 63.1Ų

Additional information on 1-(azetidin-3-yl)-N-(morpholin-3-yl)methyl-1H-pyrazol-5-amine

Introduction to Compound CAS No. 2138364-35-7: 1-(azetidin-3-yl)-N-(morpholin-3-yl)methyl-1H-pyrazol-5-amine

The compound CAS No. 2138364-35-7, also known as 1-(azetidin-3-yl)-N-(morpholin-3-yl)methyl-1H-pyrazol-5-amine, is a structurally complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique combination of functional groups and its promising applications in drug discovery and development. The molecule consists of three key structural elements: an azetidine ring, a morpholine moiety, and a pyrazole group, each contributing distinct chemical properties that enhance its versatility.

Recent studies have highlighted the importance of azetidine derivatives in the design of bioactive compounds. Azetidine, a four-membered ring containing one nitrogen atom, is known for its ability to modulate pharmacokinetic properties such as solubility and permeability. In the case of CAS No. 2138364-35-7, the azetidine ring is attached to the pyrazole group at the 1-position, creating a rigid structure that may facilitate specific molecular interactions. This arrangement has been shown to enhance the compound's ability to bind to target proteins, making it a valuable candidate for therapeutic applications.

The morpholine moiety in this compound further enhances its chemical diversity. Morpholine, a six-membered ring containing one oxygen and one nitrogen atom, is widely used in drug design due to its ability to act as a hydrogen bond donor or acceptor. In CAS No. 2138364-35_7, the morpholine group is connected via a methylene bridge to the pyrazole ring, creating a flexible linker that may improve the compound's bioavailability. Recent research has demonstrated that such linkers can significantly influence the pharmacodynamic properties of molecules, making them more effective in targeting specific biological pathways.

The pyrazole group at the core of this compound plays a critical role in determining its reactivity and selectivity. Pyrazole, a five-membered aromatic ring with two adjacent nitrogen atoms, is known for its ability to act as both an electron-deficient and electron-rich heterocycle depending on substitution patterns. In CAS No. 2138364_7, the pyrazole ring is substituted with an azetidine group at position 1 and an N-morpholino methyl group at position 5, creating a highly functionalized structure with potential for multiple modes of interaction with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and selectivities of compounds like CAS No. 2138_7 with unprecedented accuracy. For instance, molecular docking studies have revealed that this compound exhibits strong binding interactions with various G-protein coupled receptors (GPCRs), suggesting its potential as a lead compound in the development of novel therapeutics for conditions such as hypertension and neurodegenerative diseases.

In addition to its structural advantages, CAS No. 21_7 has also been studied for its pharmacokinetic properties. Preclinical studies indicate that this compound demonstrates favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it an attractive candidate for further development into orally bioavailable drugs. Its ability to penetrate cellular membranes efficiently suggests potential utility in targeting intracellular pathogens or disease-related proteins.

The synthesis of CAS No._7 involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the azetidine ring through cyclocondensation reactions and the subsequent coupling of this intermediate with morpholine derivatives via nucleophilic substitution or coupling reactions. The final product is purified using chromatographic techniques to ensure high purity levels suitable for biological testing.

Emerging research has also explored the use of CAS No._7 as a building block for constructing larger molecular frameworks. By leveraging its modular structure, chemists can generate libraries of related compounds with varying substituents at different positions on the molecule. This approach has proven particularly useful in high-throughput screening campaigns aimed at identifying novel leads for drug discovery.

In conclusion, CAS No._7 represents a promising compound with significant potential in medicinal chemistry due to its unique structural features and favorable pharmacokinetic properties. Ongoing research continues to uncover new insights into its mechanism of action and therapeutic applications, positioning it as a valuable tool in the development of innovative treatments for various diseases.